![molecular formula C15H11ClN2O B6228190 4-(benzyloxy)-2-chloroquinazoline CAS No. 100954-66-3](/img/no-structure.png)
4-(benzyloxy)-2-chloroquinazoline
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Overview
Description
4-(Benzyloxy)-2-chloroquinazoline (4-BZCQ) is a novel chemical compound that has gained significant attention in recent years due to its potential applications in the field of scientific research. It is a quinazoline derivative with a chlorine atom at the 2-position and a benzyloxy group at the 4-position. 4-BZCQ has been studied for its ability to act as a catalyst in various organic reactions, as well as for its biological activity, which makes this compound a promising candidate for further research.
Scientific Research Applications
4-(benzyloxy)-2-chloroquinazoline has been widely studied for its potential applications in scientific research. It has been found to act as a catalyst in a variety of organic reactions, including the synthesis of polymers and the synthesis of pharmaceuticals. In addition, this compound has been studied for its ability to act as a ligand in various metal complexes, which makes it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 4-(benzyloxy)-2-chloroquinazoline is not yet fully understood, but it is believed to involve the formation of a quinazoline-metal complex. This complex is thought to catalyze the reaction of organic molecules, resulting in the formation of a variety of products. In addition, this compound has been found to act as a ligand in various metal complexes, which may also contribute to its catalytic activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood, but it has been found to have some biological activity. In particular, this compound has been found to inhibit the growth of certain bacteria and fungi, as well as to reduce the toxicity of certain compounds. In addition, this compound has been found to affect the metabolism of certain compounds, which may have implications for its use in drug development.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(benzyloxy)-2-chloroquinazoline in laboratory experiments is that it is relatively easy to synthesize and is relatively inexpensive. In addition, this compound has been found to act as a catalyst in a variety of organic reactions, making it a promising candidate for further research. However, there are some limitations to using this compound in laboratory experiments. For example, it has been found to be unstable in some conditions and may degrade over time. In addition, this compound has been found to have some biological activity, which may limit its use in certain experiments.
Future Directions
Given its potential applications in scientific research, there are many possible future directions for 4-(benzyloxy)-2-chloroquinazoline. For example, further research could be conducted to better understand the mechanism of action of this compound and to identify new applications for this compound. In addition, further research could be conducted to explore the potential of this compound as a therapeutic agent and to identify new ways to synthesize this compound. Finally, further research could be conducted to identify new ways to improve the stability of this compound and to identify new synthetic methods for this compound.
Synthesis Methods
4-(benzyloxy)-2-chloroquinazoline can be synthesized from 2-chloroquinazoline by a two-step process. In the first step, 2-chloroquinazoline is reacted with an alkyl halide in the presence of a base to form an alkyl quinazoline derivative. In the second step, the alkyl quinazoline derivative is reacted with benzyl bromide in the presence of a base to form this compound. This method is relatively simple and has been used successfully in a variety of laboratory experiments.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(benzyloxy)-2-chloroquinazoline involves the reaction of 2-chloro-4-nitroaniline with benzyl alcohol, followed by reduction of the nitro group and cyclization to form the final product.", "Starting Materials": [ "2-chloro-4-nitroaniline", "benzyl alcohol", "sodium borohydride", "acetic acid", "sodium acetate", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2-chloro-4-nitroaniline and benzyl alcohol in ethanol.", "Step 2: Add sodium borohydride to the mixture and stir for several hours at room temperature.", "Step 3: Add acetic acid to the reaction mixture to quench the excess sodium borohydride.", "Step 4: Add sodium acetate to the reaction mixture and heat to reflux for several hours.", "Step 5: Cool the reaction mixture and filter the precipitated product.", "Step 6: Wash the product with ethanol and dry under vacuum to obtain 4-(benzyloxy)-2-chloroquinazoline." ] } | |
CAS RN |
100954-66-3 |
Molecular Formula |
C15H11ClN2O |
Molecular Weight |
270.7 |
Purity |
95 |
Origin of Product |
United States |
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